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Compound of Interest

Compound Name:
(3S)-3-amino-3-(4-

iodophenyl)propanoic acid

Cat. No.: B13300467

Get Quote

High-Purity Chiral Intermediate for Medicinal Chemistry & Radiosynthesis

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
This compound is a

-amino acid, distinct from its

-amino acid isomer (4-iodo-L-phenylalanine). The amino group is positioned on the

-carbon (C3), imparting unique conformational stability and proteolytic resistance to peptides
incorporating this scaffold.
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Property Detail

Chemical Name (S)-3-Amino-3-(4-iodophenyl)propionic acid

Synonyms

(S)-

-(4-Iodophenyl)-

-alanine; (S)-3-Amino-3-(4-

iodophenyl)propanoic acid

CAS Number
Not widely indexed for the free acid (See Note

1)

Related CAS
131690-60-3 (Chloro- analog, S-isomer)24250-

85-9 (Alpha-isomer, 4-iodo-L-phenylalanine)

Molecular Formula

C

H

INO

Molecular Weight 291.09 g/mol

Chirality (S)-Enantiomer

Appearance White to off-white crystalline powder

Solubility
Soluble in acidic water, DMSO, Methanol;

Sparingly soluble in neutral water
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Note 1: While the chloro- and bromo- analogs have established CAS numbers in public

databases, the specific CAS for the free acid of the iodo- derivative is often proprietary or listed

under its protected forms (e.g., Boc- or Fmoc- derivatives) in commercial catalogs. Researchers

must distinguish this from 4-iodo-L-phenylalanine (CAS 24250-85-9), which is the

-amino isomer.

Synthesis & Manufacturing Methodologies
The synthesis of enantiopure (S)-3-amino-3-(4-iodophenyl)propionic acid typically follows two

robust pathways: Enzymatic Resolution of the racemate or Asymmetric Synthesis via Ellman's

auxiliary.

Method A: Modified Knoevenagel Condensation &
Enzymatic Resolution
This is the most scalable route for industrial production.

Condensation: 4-Iodobenzaldehyde reacts with malonic acid and ammonium acetate

(Rodionov reaction) in ethanol to yield racemic 3-amino-3-(4-iodophenyl)propionic acid.

Protection: The racemate is N-phenylacetylated.

Enzymatic Resolution: Immobilized Penicillin G Acylase (PGA) selectively hydrolyzes the

(S)-enantiomer's amide bond.

Isolation: The free (S)-amino acid precipitates or is extracted, while the (R)-amide remains in

solution.

Method B: Asymmetric Synthesis (Ellman's Auxiliary)
Preferred for high enantiomeric excess (>99% ee) without resolution steps.
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Imine Formation: Condensation of 4-iodobenzaldehyde with (S)-tert-butanesulfinamide.

Mannich-type Addition: Addition of a lithium enolate (from methyl acetate) to the sulfinimine.

Deprotection: Acidic hydrolysis (HCl/MeOH) removes the sulfinyl group and ester, yielding

the target

-amino acid.

Visualization: Synthesis Workflow

4-Iodobenzaldehyde Rodionov Reaction
(Malonic Acid + NH4OAc)
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3-Amino-3-(4-Iodo)propionic Acid
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Precipitation
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(R)-N-Protected
Intermediate

Remains in Mother Liquor

Click to download full resolution via product page

Caption: Pathway A: Scalable synthesis via Rodionov condensation followed by biocatalytic

resolution.

Key Applications in Drug Development[8][9]
Integrin Antagonists (RGD Mimetics)
The

-amino acid scaffold is critical for designing peptidomimetics that inhibit integrins (e.g.,

,

).

Mechanism: The 3-amino-3-phenylpropionic acid core mimics the aspartic acid residue in the

RGD (Arg-Gly-Asp) sequence but provides increased stability against peptidases.

Role of Iodine: The 4-iodo substituent serves as a reactive handle. It allows for late-stage

diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to
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attach pharmacophores that improve potency or selectivity.

Radiopharmaceuticals & Imaging[10]
Radioiodination: The iodine atom can be exchanged for radioactive isotopes (

I,

I,

I) using copper-mediated or palladium-mediated halide exchange.

Application: Used as a tracer for SPECT/PET imaging of tumors expressing specific integrin

subtypes or amino acid transporters (LAT1).

Experimental Protocol: Suzuki Coupling on the
Iodo-Handle
Objective: Functionalization of the (S)-3-amino-3-(4-iodophenyl)propionic acid scaffold to

create a library of integrin inhibitors.

Reagents:

Substrate: (S)-3-Amino-3-(4-iodophenyl)propionic acid (N-Boc protected)

Boronic Acid: Phenylboronic acid (1.2 equiv)

Catalyst: Pd(dppf)Cl

(5 mol%)

Base: K

CO

(3 equiv)

Solvent: Dioxane/Water (4:1)

Procedure:
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Dissolution: Dissolve 1.0 mmol of the N-Boc-protected iodo-amino acid in 5 mL of degassed

Dioxane/Water.

Addition: Add phenylboronic acid, K

CO

, and the Pd catalyst under an inert atmosphere (Nitrogen or Argon).

Reaction: Heat the mixture to 80°C for 4-6 hours. Monitor consumption of the starting

material via TLC or LC-MS.

Work-up: Cool to room temperature, dilute with EtOAc, and wash with 1N HCl (to remove

base) and brine.

Purification: Dry over MgSO

, concentrate, and purify via flash column chromatography (Hexane/EtOAc).

Deprotection: Remove the Boc group using TFA/DCM (1:1) to yield the final functionalized

-amino acid.

Safety & Handling (MSDS Highlights)
Hazard Class Statement Precaution

Acute Toxicity H302: Harmful if swallowed.
Do not eat, drink, or smoke

when using.

Skin Irritation H315: Causes skin irritation.
Wear nitrile gloves and lab

coat.

Eye Damage
H318: Causes serious eye

damage.

Wear safety goggles/face

shield.

Storage Light Sensitive.[1] Store in amber vials at 2-8°C.

Disposal: Dispose of contents/container to an approved waste disposal plant. Iodine-containing

compounds should be segregated from general organic waste if required by local regulations to

prevent formation of toxic byproducts during incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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